Cas no 1804466-99-6 (3-Chloro-2-(difluoromethyl)-5-fluoro-4-methylpyridine)

• Product Name: 3-Chloro-2-(difluoromethyl)-5-fluoro-4-methylpyridine
• CAS No: 1804466-99-6
• MF: C₇H₅ClF₃N
• MW: 195.569511175156
• CID: 4868900
• Update Time: 2025-06-09

3-Chloro-2-(difluoromethyl)-5-fluoro-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-2-(difluoromethyl)-5-fluoro-4-methylpyridine

• Inchi： 1S/C7H5ClF3N/c1-3-4(9)2-12-6(5(3)8)7(10)11/h2,7H,1H3
• InChI Key： RFRSWOVWFZKKJS-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)F)=NC=C(C=1C)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2.6
• Topological Polar Surface Area: 12.9

Additional information on 3-Chloro-2-(difluoromethyl)-5-fluoro-4-methylpyridine

Introduction to 3-Chloro-2-(difluoromethyl)-5-fluoro-4-methylpyridine (CAS No. 1804466-99-6)

3-Chloro-2-(difluoromethyl)-5-fluoro-4-methylpyridine (CAS No. 1804466-99-6) is a highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chloro, difluoromethyl, fluoro, and methyl substituents on a pyridine ring. These functional groups contribute to its distinct chemical properties and potential biological activities.

The synthesis of 3-Chloro-2-(difluoromethyl)-5-fluoro-4-methylpyridine involves a series of well-defined chemical reactions. Typically, the process begins with the preparation of a suitable pyridine derivative, which is then modified through halogenation, fluorination, and methylation steps. The introduction of the difluoromethyl group is particularly noteworthy, as it imparts significant electronic and steric effects that can influence the compound's reactivity and biological activity.

In recent years, there has been a growing interest in the use of fluorinated compounds in drug discovery and development. Fluorine atoms can enhance the lipophilicity, metabolic stability, and binding affinity of molecules, making them attractive candidates for various therapeutic applications. 3-Chloro-2-(difluoromethyl)-5-fluoro-4-methylpyridine is no exception. Its unique combination of functional groups makes it a promising lead compound for further optimization and development.

One of the key areas where 3-Chloro-2-(difluoromethyl)-5-fluoro-4-methylpyridine has shown potential is in the treatment of neurological disorders. Studies have demonstrated that this compound can modulate specific neurotransmitter systems, such as the serotonin and dopamine pathways. These findings suggest that it may have applications in conditions like depression, anxiety, and Parkinson's disease. However, further research is needed to fully understand its mechanism of action and therapeutic potential.

Beyond its potential as a therapeutic agent, 3-Chloro-2-(difluoromethyl)-5-fluoro-4-methylpyridine has also been explored for its use as an intermediate in the synthesis of other bioactive compounds. Its versatile structure allows for the introduction of additional functional groups through various chemical transformations, making it a valuable building block in synthetic chemistry.

In terms of safety and environmental impact, it is important to note that while 3-Chloro-2-(difluoromethyl)-5-fluoro-4-methylpyridine is not classified as a hazardous material or controlled substance, proper handling and disposal protocols should always be followed to ensure workplace safety and environmental protection.

The latest research on 3-Chloro-2-(difluoromethyl)-5-fluoro-4-methylpyridine has also focused on its pharmacokinetic properties. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These characteristics are crucial for ensuring that the compound can effectively reach its target site in the body and exert its intended biological effects without causing significant side effects.

In conclusion, 3-Chloro-2-(difluoromethyl)-5-fluoro-4-methylpyridine (CAS No. 1804466-99-6) represents an exciting area of research in medicinal chemistry and pharmaceutical science. Its unique structural features and promising biological activities make it a valuable compound for further investigation and development. As ongoing studies continue to uncover new insights into its properties and potential applications, it is likely that this compound will play an increasingly important role in advancing our understanding of drug design and therapeutic interventions.